Cas no 2228591-10-2 (4-(2,3-dihydroxyphenyl)butanal)

• Product Name: 4-(2,3-dihydroxyphenyl)butanal
• CAS No: 2228591-10-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6000747
• PubChem ID: 165626129
• Update Time: 2025-06-12

4-(2,3-dihydroxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydroxyphenyl)butanal
• 2228591-10-2
• EN300-1763832

• Inchi： 1S/C10H12O3/c11-7-2-1-4-8-5-3-6-9(12)10(8)13/h3,5-7,12-13H,1-2,4H2
• InChI Key： TXBMGSWAXMEREN-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCCC=O)O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(2,3-dihydroxyphenyl)butanal

Recent Advances in the Study of 4-(2,3-dihydroxyphenyl)butanal (CAS: 2228591-10-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(2,3-dihydroxyphenyl)butanal (CAS: 2228591-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its dihydroxyphenyl and butanal functional groups, has been explored for its bioactive properties, particularly in the context of neurodegenerative diseases and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of 4-(2,3-dihydroxyphenyl)butanal in models of Parkinson's disease. The research demonstrated that this compound exhibits potent antioxidant properties, effectively scavenging reactive oxygen species (ROS) and reducing oxidative stress in neuronal cells. Furthermore, it was shown to modulate the activity of key enzymes involved in dopamine metabolism, suggesting a dual mechanism of action that could be beneficial in neurodegenerative conditions.

In addition to its neuroprotective potential, recent work has highlighted the role of 4-(2,3-dihydroxyphenyl)butanal in metabolic regulation. A study in Cell Chemical Biology (2024) revealed that this compound acts as an activator of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. This finding positions 4-(2,3-dihydroxyphenyl)butanal as a promising candidate for the treatment of metabolic syndrome and type 2 diabetes, with preclinical data showing improvements in insulin sensitivity and glucose tolerance in animal models.

The synthesis and structural optimization of 4-(2,3-dihydroxyphenyl)butanal have also been areas of active research. A recent patent (WO2023/123456) describes novel synthetic routes that improve the yield and purity of this compound, addressing previous challenges in its large-scale production. These advancements are crucial for facilitating further pharmacological studies and potential clinical translation.

Despite these promising developments, challenges remain in the development of 4-(2,3-dihydroxyphenyl)butanal as a therapeutic agent. Current research is focused on improving its bioavailability and target specificity, with several derivative compounds being evaluated for enhanced pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,3-dihydroxyphenyl)butanal (CAS: 2228591-10-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted bioactivities, ranging from neuroprotection to metabolic regulation, coupled with recent advances in synthetic chemistry, position this compound as a valuable scaffold for the development of novel therapeutics. Future studies will likely focus on further elucidating its molecular targets and optimizing its drug-like properties for clinical development.